Cas no 83540-99-2 ((-)-2-Aethyl-3-hydroxy-bernsteinsaeure)

(-)-2-Aethyl-3-hydroxy-bernsteinsaeure structure
83540-99-2 structure
Product name:(-)-2-Aethyl-3-hydroxy-bernsteinsaeure
CAS No:83540-99-2
MF:C6H10O5
MW:162.141
CID:2073550
PubChem ID:124300756

(-)-2-Aethyl-3-hydroxy-bernsteinsaeure Chemical and Physical Properties

Names and Identifiers

    • (-)-2-Aethyl-3-hydroxy-bernsteinsaeure
    • (-)-2-ethyl-3-hydroxy-succinic acid
    • (2S,3R)-3-ethylmalic acid
    • 1-Hydroxy-butan-dicarbonsaeure-[1.2],Linksdrehende Form
    • 3-Aethyl-aepfelsaeure,Linksdrehende Form
    • 3-Hydroxy-2-aethyl-bernsteinsaeure,Linksdrehende Form
    • SCHEMBL19584915
    • 83540-99-2
    • (2R,3S)-2-Ethyl-3-hydroxybutanedioic acid
    • DTXSID101269632
    • Inchi: InChI=1S/C6H10O5/c1-2-3(5(8)9)4(7)6(10)11/h3-4,7H,2H2,1H3,(H,8,9)(H,10,11)/t3-,4+/m1/s1
    • InChI Key: JUCRENBZZQKFGK-DMTCNVIQSA-N

Computed Properties

  • Exact Mass: 162.05282342Da
  • Monoisotopic Mass: 162.05282342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 94.8Ų

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